[(1-Ethylpyrrolidin-2-yl)methyl](1-methoxypropan-2-yl)amine

• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol
• SMILES: CCN1CCCC1CNC(C)COC
• InChI: InChI=1S/C11H24N2O/c1-4-13-7-5-6-11(13)8-12-10(2)9-14-3/h10-12H,4-9H2,1-3H3
• InChIKey: KOCSIQPFVKRIJQ-UHFFFAOYSA-N

Differentiated Pyrrolidine Building Block Chemical Profile

[(1-Ethylpyrrolidin-2-yl)methyl](1-methoxypropan-2-yl)amine (CAS 1250188-01-2) is a secondary amine with molecular formula C₁₁H₂₄N₂O and a molecular weight of 200.32 g/mol . It is structurally related to the 1-ethylpyrrolidin-2-yl pharmacophore found in dopamine D2 receptor antagonists such as sulpiride and amisulpride, but the methoxypropan-2-yl substituent distinguishes it from the primary amine intermediate 2-(aminomethyl)-1-ethylpyrrolidine (CAS 26116-12-1) . This compound is supplied at ≥95% purity by multiple vendors and is intended for research and further manufacturing use .

Workflow Synthetic chemistry & medchem building block

Selection Secondary amine with methoxypropan-2-yl substituent

Use Context Research & further manufacturing intermediate

Specification Specification-grade purity, multi-vendor supply

• [1] PubChem. 2-Aminomethyl-1-ethylpyrrolidine. CID 117295. https://pubchem.ncbi.nlm.nih.gov/compound/2-(aminomethyl)-1-ethylpyrrolidine (accessed 2026-05-04). View Source

Risk of Generic Analog Substitution

In-class substitution between N-substituted 1-ethylpyrrolidine-2-methanamines is not equivalent because minor changes in the amine substituent alter key physicochemical properties including lipophilicity (cLogP), hydrogen-bonding capacity, and molecular shape . Direct comparison of computed logP values demonstrates that [(1-Ethylpyrrolidin-2-yl)methyl](1-methoxypropan-2-yl)amine (cLogP ~1.10) differs substantially from the primary amine 2-(aminomethyl)-1-ethylpyrrolidine (cLogP ~0.2) , making them chemically distinguishable in both synthetic utility and analytical behavior .

Lipophilicity shift cLogP differs markedly from primary amine analog, altering partitioning and retention behavior.

H-Bond acceptor gap Additional methoxy oxygen changes solvation and molecular recognition compared with purely aliphatic analogs.

Property mismatch Rotatable bond count, TPSA, and MW differ from close analogs; direct substitution may shift property profiles.

• [1] PubChem. 2-Aminomethyl-1-ethylpyrrolidine. CID 117295. XLogP3-AA 0.2. https://pubchem.ncbi.nlm.nih.gov/compound/2-(aminomethyl)-1-ethylpyrrolidine (accessed 2026-05-04). View Source
• [2] Agbaba D, Miljkovic T, Marinkovic V, Zivanov-Stakic D, Vladimirov S. Quantitative analysis of sulpiride and impurities of 2-aminomethyl-1-ethylpyrrolidine and methyl-5-sulphamoyl-2-methoxybenzoate in pharmaceuticals by high-performance thin-layer chromatography and scanning densitometry. J AOAC Int. 1999;82(4):825-9. View Source

Quantitative Differentiation Against Structural Analogs

Lipophilicity Shift vs. Primary Amine

The computed logP of [(1-Ethylpyrrolidin-2-yl)methyl](1-methoxypropan-2-yl)amine is 1.0952, approximately 0.9 log units higher than the primary amine 2-(aminomethyl)-1-ethylpyrrolidine (XLogP3-AA 0.2) . This difference corresponds to a roughly 8-fold higher predicted partition coefficient, indicating significantly greater hydrophobicity and altered membrane permeability potential .

Lipophilicity Shift

Head-to-head

ΔLogP ≈ +0.9 (~8‑fold higher partition coefficient)

Reported higher lipophilicity vs. primary amine

Computational values; partition context

Evidence Dimension	Lipophilicity (cLogP / XLogP3)
Target Compound Data	cLogP 1.0952 (computed)
Comparator Or Baseline	2-(Aminomethyl)-1-ethylpyrrolidine (CAS 26116-12-1): XLogP3-AA 0.2
Quantified Difference	ΔLogP ≈ +0.9 (~8-fold higher partition coefficient)
Conditions	In silico computed values; Chemscene (target) vs. PubChem (comparator)

Why This Matters

This logP difference dictates solvent partitioning, chromatographic retention, and biological membrane permeability, making the target compound functionally non-substitutable with the primary amine analog in any lipophilicity-sensitive application.

• [1] PubChem. 2-Aminomethyl-1-ethylpyrrolidine. CID 117295. XLogP3-AA 0.2. https://pubchem.ncbi.nlm.nih.gov/compound/2-(aminomethyl)-1-ethylpyrrolidine (accessed 2026-05-04). View Source

Hydrogen Bond Acceptor Count Difference

[(1-Ethylpyrrolidin-2-yl)methyl](1-methoxypropan-2-yl)amine possesses 3 hydrogen bond acceptors (the pyrrolidine nitrogen, the secondary amine nitrogen, and the methoxy oxygen), compared with only 2 acceptors for simple alkyl-substituted analogs such as [(1-ethylpyrrolidin-2-yl)methyl](2-methylpropyl)amine . The additional acceptor site alters solvation, protein-binding potential, and formulation behavior .

H‑Bond Acceptors

Head-to-head

3 vs. 2 acceptors (Δ = +1; MW +16 Da)

Additional oxygen alters solvation profile

Structural count from molecular formula

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	3 H-Bond Acceptors (C₁₁H₂₄N₂O, MW 200.32)
Comparator Or Baseline	[(1-Ethylpyrrolidin-2-yl)methyl](2-methylpropyl)amine (C₁₁H₂₄N₂, MW 184.32): 2 H-Bond Acceptors
Quantified Difference	Δ Acceptors = +1 (50% increase); Δ MW = +16 Da (oxygen insertion)
Conditions	Structural analysis based on molecular formula; PubChem computed properties

Why This Matters

The presence of an additional hydrogen-bond acceptor distinguishes the target from purely aliphatic analogs in both synthetic intermediate applications and any context where specific intermolecular interactions are designed.

• [1] PubChem. [(1-Ethylpyrrolidin-2-YL)methyl](2-methylpropyl)amine. CID 43179044. H-Bond Acceptor Count 2. https://pubchem.ncbi.nlm.nih.gov/compound/43179044 (accessed 2026-05-04). View Source

Rotatable Bond Flexibility Comparison

The target compound contains 6 rotatable bonds, compared to 5 rotatable bonds for the close analog [(1-ethylpyrrolidin-2-yl)methyl](2-methylpropyl)amine . The additional rotatable bond arises from the methoxypropyl chain, granting greater conformational entropy and a distinct flexibility profile .

Rotatable Bonds

Head-to-head

6 vs. 5 rotatable bonds (20% increase)

Greater conformational flexibility reported

PubChem computed properties

Evidence Dimension	Rotatable Bond Count
Target Compound Data	6 Rotatable Bonds
Comparator Or Baseline	[(1-Ethylpyrrolidin-2-yl)methyl](2-methylpropyl)amine (CAS 1021097-33-5): 5 Rotatable Bonds
Quantified Difference	Δ Rotatable Bonds = +1 (20% increase)
Conditions	PubChem computed properties (Cactvs 3.4.6.11)

Why This Matters

Rotatable bond count directly impacts conformational sampling, entropic penalty upon binding, and crystallization behavior, providing a structurally encoded point of differentiation for procurement in medicinal chemistry campaigns.

• [1] PubChem. [(1-Ethylpyrrolidin-2-YL)methyl](2-methylpropyl)amine. CID 43179044. Rotatable Bond Count 5. https://pubchem.ncbi.nlm.nih.gov/compound/43179044 (accessed 2026-05-04). View Source

Topological Polar Surface Area Increase

The target compound exhibits a TPSA of 24.5 Ų, which is 9.2 Ų higher than the TPSA of 15.3 Ų for [(1-ethylpyrrolidin-2-yl)methyl](2-methylpropyl)amine . This elevated polar surface area directly impacts predicted membrane permeability and oral bioavailability classification .

TPSA Increase

Head-to-head

24.5 vs. 15.3 Ų (Δ +9.2 Ų; 60% higher)

Supports differentiated permeability predictivity

Computed TPSA values

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA 24.5 Ų
Comparator Or Baseline	[(1-Ethylpyrrolidin-2-yl)methyl](2-methylpropyl)amine: TPSA 15.3 Ų
Quantified Difference	ΔTPSA = +9.2 Ų (60% increase)
Conditions	Computed TPSA values; Chemscene (target) vs. PubChem (comparator)

Why This Matters

TPSA is a critical determinant in early-stage drug discovery for assessing blood-brain barrier penetration and intestinal absorption. A 60% higher TPSA implies measurably different pharmacokinetic predictivity, justifying explicit compound selection rather than analog substitution.

• [1] PubChem. [(1-Ethylpyrrolidin-2-YL)methyl](2-methylpropyl)amine. CID 43179044. Topological Polar Surface Area 15.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/43179044 (accessed 2026-05-04). View Source

Molecular Weight Stratification in Lead-Like Space

At 200.32 Da, the target compound occupies a distinct molecular-weight niche: it is 72.1 Da heavier than the primary amine 2-(aminomethyl)-1-ethylpyrrolidine (128.22 Da) and 141.1 Da lighter than sulpiride (341.43 Da) . This intermediate mass positions it within the lead-like chemical space (MW ≤ 350) while offering sufficient complexity for fragment elaboration .

MW Stratification

Class-level

200.32 Da (intermediate between primary amine and sulpiride)

Lead-like space positioning context

Class-level inference; verify for specific campaign

Evidence Dimension	Molecular Weight
Target Compound Data	200.32 Da
Comparator Or Baseline	2-(Aminomethyl)-1-ethylpyrrolidine: 128.22 Da; Sulpiride: 341.43 Da
Quantified Difference	ΔMW = +72.1 Da vs. primary amine; -141.1 Da vs. sulpiride
Conditions	Molecular formula-derived weights from multiple sources

Why This Matters

Molecular weight governs diffusion, solubility, and compliance with lead-likeness criteria. The target's intermediate mass makes it a strategic choice for fragment-to-lead programs seeking to balance complexity with developability.

Chromatographic Differentiation for Impurity Profiling

Validated HPTLC methods for sulpiride impurity analysis demonstrate that 2-(aminomethyl)-1-ethylpyrrolidine (the primary amine comparator) is resolved and quantified at 500 nm after ninhydrin derivatization, with a methylene chloride–methanol–ammonia (18:2.8:0.4) mobile phase . The target compound, bearing an additional methoxypropyl group, would exhibit distinct Rf and derivatization characteristics, enabling independent quantification in impurity panels .

Chromatographic Diff.

Class-level inference

Predicted distinct Rf vs. primary amine (HPTLC/ninhydrin)

Supports impurity marker differentiation

Validated for comparator; target behavior inferred

Evidence Dimension	Chromatographic Retention (HPTLC)
Target Compound Data	No published Rf value; structural basis for distinct retention predicted
Comparator Or Baseline	2-(Aminomethyl)-1-ethylpyrrolidine: derivatized with ninhydrin, detected at 500 nm; mobile phase: CH₂Cl₂-MeOH-NH₃ (25%) 18:2.8:0.4
Quantified Difference	Qualitative differentiation only; method validated for comparator (reproducible, convenient for QC)
Conditions	HPTLC with scanning densitometry; J AOAC Int. 1999;82(4):825-9

Why This Matters

Analytically distinct behavior ensures that the target compound can serve as a unique reference standard or impurity marker, preventing misidentification in regulated pharmaceutical impurity profiling workflows.

• [1] Agbaba D, Miljkovic T, Marinkovic V, Zivanov-Stakic D, Vladimirov S. Quantitative analysis of sulpiride and impurities of 2-aminomethyl-1-ethylpyrrolidine and methyl-5-sulphamoyl-2-methoxybenzoate in pharmaceuticals by high-performance thin-layer chromatography and scanning densitometry. J AOAC Int. 1999;82(4):825-9. View Source
• [2] Veeprho. Sulpiride Impurities and Related Compounds. https://veeprho.com/sulpiride-impurities-and-related-compound (accessed 2026-05-04). View Source

Research and Industrial Application Scenarios

Fragment-to-Lead Campaigns with Controlled Lipophilicity

With a cLogP of 1.10 and TPSA of 24.5 Ų, this compound fills a specific property space between overly polar primary amine intermediates (cLogP ~0.2) and highly lipophilic drug-like benzamides. Medicinal chemists can use it as a fragment for elaboration where logP must be kept below 3 while retaining sufficient membrane permeability .

Pharmaceutical Impurity Reference Standard

The 1-ethylpyrrolidine-2-methanamine scaffold is a known structural motif in sulpiride and amisulpride impurities. The target compound, with its distinct methoxypropan-2-yl substituent, can serve as a process-related impurity marker or reference standard in HPLC/HPTLC methods where differentiation from the primary amine impurity (CAS 26116-12-1) is required for regulatory compliance .

Synthetic Intermediate for Pyrrolidine Libraries

The secondary amine functionality, combined with the methoxypropyl tail and 3 hydrogen-bond acceptors, makes this compound a versatile building block for parallel synthesis of diverse amide, sulfonamide, or urea libraries, where the additional oxygen atom provides a handle for further derivatization not available in purely aliphatic analogs .

Physicochemical Probe for SPR Studies

The quantifiable differences in logP, TPSA, rotatable bonds, and H-bond acceptors compared to close analogs enable this compound to serve as a systematic probe in SPR datasets, helping teams deconvolute the contributions of oxygen insertion and chain length to solubility, permeability, and metabolic stability .

Application

Selection Property

Validation Focus

Fragment-to-lead elaboration

Controlled lipophilicity & PSA profile

Permeability & lead-likeness profiling

Impurity reference standard

Chromatographic distinctness

Method specificity & impurity resolution

Pyrrolidine library synthesis

Secondary amine with oxygen handle

Amide/sulfonamide/urea derivatization

Physicochemical probe for SPR

Quantifiable property differences vs. analogs

Deconvoluting oxygen insertion effects